Cas no 1416712-70-3 (1-(tetrahydro-2H-pyran-2-yl)-1H-pyrazolo3,4-cpyridin-3-amine)

• Product Name: 1-(tetrahydro-2H-pyran-2-yl)-1H-pyrazolo3,4-cpyridin-3-amine
• CAS No: 1416712-70-3
• MF: C₁₁H₁₄N₄O
• MW: 218.255061626434
• MDL: MFCD22689811
• CID: 4595619
• PubChem ID: 118798076
• Update Time: 2025-05-20

1-(tetrahydro-2H-pyran-2-yl)-1H-pyrazolo3,4-cpyridin-3-amine Chemical and Physical Properties

Names and Identifiers

• 1-(Tetrahydro-2H-pyran-2-yl)-1H-pyrazolo[3,4-c]pyridin-3-amine
• 1-(OXAN-2-YL)PYRAZOLO[3,4-C]PYRIDIN-3-AMINE
• 1-(oxan-2-yl)-1H-pyrazolo[3,4-c]pyridin-3-amine
• CS-0446007
• MFCD22689811
• 1416712-70-3
• AB91355
• 1-(tetrahydro-2H-pyran-2-yl)-1H-pyrazolo3,4-cpyridin-3-amine

• MDL： MFCD22689811
• Inchi： 1S/C11H14N4O/c12-11-8-4-5-13-7-9(8)15(14-11)10-3-1-2-6-16-10/h4-5,7,10H,1-3,6H2,(H2,12,14)
• InChI Key： NUSMWTRFMVFCLI-UHFFFAOYSA-N
• SMILES： O1CCCCC1N1C2C=NC=CC=2C(N)=N1

Computed Properties

• Exact Mass: 218.11676108g/mol
• Monoisotopic Mass: 218.11676108g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 250
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 66

Experimental Properties

• Density: 1.5±0.1 g/cm3
• Boiling Point: 459.5±45.0 °C at 760 mmHg
• Flash Point: 231.7±28.7 °C
• Vapor Pressure: 0.0±1.1 mmHg at 25°C

1-(tetrahydro-2H-pyran-2-yl)-1H-pyrazolo3,4-cpyridin-3-amine Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 1-(tetrahydro-2H-pyran-2-yl)-1H-pyrazolo3,4-cpyridin-3-amine

Comprehensive Overview of 1-(tetrahydro-2H-pyran-2-yl)-1H-pyrazolo[3,4-c]pyridin-3-amine (CAS No. 1416712-70-3)

1-(tetrahydro-2H-pyran-2-yl)-1H-pyrazolo[3,4-c]pyridin-3-amine (CAS No. 1416712-70-3) is a heterocyclic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural features and potential applications. This compound belongs to the class of pyrazolo[3,4-c]pyridine derivatives, which are known for their versatility in drug discovery and development. The presence of a tetrahydro-2H-pyran-2-yl group enhances its stability and bioavailability, making it a promising candidate for various therapeutic applications.

The molecular structure of 1-(tetrahydro-2H-pyran-2-yl)-1H-pyrazolo[3,4-c]pyridin-3-amine consists of a fused pyrazolo-pyridine core, which is a common scaffold in many biologically active molecules. The amine functional group at the 3-position further increases its reactivity, allowing for diverse chemical modifications. Researchers are particularly interested in this compound due to its potential role as a kinase inhibitor, a class of compounds that are widely studied for their applications in cancer therapy and other diseases.

In recent years, the demand for pyrazolo[3,4-c]pyridine derivatives has surged, driven by their relevance in medicinal chemistry and drug design. The compound 1-(tetrahydro-2H-pyran-2-yl)-1H-pyrazolo[3,4-c]pyridin-3-amine is often explored in the context of targeted therapy, a hot topic in modern pharmacology. Targeted therapies aim to selectively inhibit specific molecules involved in disease progression, minimizing side effects compared to traditional treatments. This aligns with the growing interest in personalized medicine, where compounds like this are tailored to individual patient needs.

From a synthetic perspective, 1-(tetrahydro-2H-pyran-2-yl)-1H-pyrazolo[3,4-c]pyridin-3-amine can be synthesized through multi-step organic reactions, often involving cyclization and functional group interconversion. The tetrahydro-2H-pyran-2-yl moiety is typically introduced to improve the compound's solubility and metabolic stability, which are critical factors in drug development. Researchers are also investigating its potential as a building block for more complex molecules, leveraging its modular structure for combinatorial chemistry approaches.

The pharmaceutical industry is increasingly focusing on small molecule inhibitors, and 1-(tetrahydro-2H-pyran-2-yl)-1H-pyrazolo[3,4-c]pyridin-3-amine fits well into this category. Its ability to interact with enzyme active sites and protein targets makes it a valuable tool for studying biochemical pathways. Additionally, its structural similarity to known bioactive compounds has sparked interest in its potential applications beyond oncology, including neurodegenerative diseases and inflammatory disorders.

In the context of market trends, the demand for innovative heterocyclic compounds like 1-(tetrahydro-2H-pyran-2-yl)-1H-pyrazolo[3,4-c]pyridin-3-amine is expected to grow, particularly in the pharmaceutical and biotechnology sectors. Companies specializing in custom synthesis and contract research are actively seeking such compounds to support drug discovery programs. Furthermore, the rise of AI-driven drug discovery has accelerated the identification of novel applications for this and similar molecules, highlighting its relevance in cutting-edge research.

For researchers and industry professionals, understanding the properties and potential of 1-(tetrahydro-2H-pyran-2-yl)-1H-pyrazolo[3,4-c]pyridin-3-amine is essential. Its chemical stability, synthetic accessibility, and biological activity make it a compound of high interest. As the scientific community continues to explore its applications, this molecule is likely to play a pivotal role in the development of next-generation therapeutics and diagnostic tools.

In summary, 1-(tetrahydro-2H-pyran-2-yl)-1H-pyrazolo[3,4-c]pyridin-3-amine (CAS No. 1416712-70-3) represents a fascinating area of study in organic chemistry and pharmacology. Its unique structure and functional groups offer numerous possibilities for innovation, aligning with current trends in drug discovery and precision medicine. Whether you are a chemist, biologist, or industry stakeholder, this compound warrants attention for its potential to shape the future of therapeutic development.